molecular formula C10H6BrClOS B8464311 3-(2-Bromoacetyl)-5-chlorobenzo[b]thiophen

3-(2-Bromoacetyl)-5-chlorobenzo[b]thiophen

Cat. No. B8464311
M. Wt: 289.58 g/mol
InChI Key: CCABJUHDHUCPDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Bromoacetyl)-5-chlorobenzo[b]thiophen is a useful research compound. Its molecular formula is C10H6BrClOS and its molecular weight is 289.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H6BrClOS

Molecular Weight

289.58 g/mol

IUPAC Name

2-bromo-1-(5-chloro-1-benzothiophen-3-yl)ethanone

InChI

InChI=1S/C10H6BrClOS/c11-4-9(13)8-5-14-10-2-1-6(12)3-7(8)10/h1-3,5H,4H2

InChI Key

CCABJUHDHUCPDQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Cl)C(=CS2)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phenyltrimethylammonium tribromide (3.6 g) was added in portions under nitrogen over 30 minutes to a stirred suspension of 3-acetyl-5-chlorobenzo[b]thiophen (2 g) in tetrahydrofuran (25 ml), then the mixture was stirred at ambient temperature for 3 hours and filtered. The filter cake was washed with tetrahydrofuran (10 ml), then the filtrate and washings were combined, and the solvent removed in vacuo to leave 3-(2-bromoacetyl)-5-chlorobenzo[b]thiophen as a grey solid (4.2 g) which was used without purification.
Quantity
3.6 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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